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Ametoctradin Profile and EU Risk Assessment

The following table summarizes the key conclusions from the EU regulatory assessment and the basic profile

of Ametoctradin [1] [2]:

Assessment
Aspect

Conclusions and Key Information

EU Peer Review
Context

Conclusion required by Commission Regulation (EU) No 188/2011; based on

evaluation of representative uses on potatoes and indoor/outdoor tomatoes [1].

Identified
Concern

A concern was identified (specific nature not detailed in conclusion) [1].

Mode of Action Mitochondrial respiration inhibitor, targeting the cytochrome bc1 complex
(Complex III). Classified as FRAC Code 45 [2].

Resistance No recorded resistance has been identified to date [2].

| Toxicological Reference Values | ADI: 10 mg/kg body weight per day ARfD: Unnecessary (low acute

toxicity) [3]. |
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Consumer Risk and Residue Levels

The dietary risk from Ametoctradin residues is considered low. An assessment for modifying the Maximum

Residue Level (MRL) in honey concluded that the long-term dietary intake accounted for only 0.2% of

the ADI (for the NL toddler diet), and the contribution from honey was insignificant [3]. The overall

consumer risk assessment concluded that residues were unlikely to present a risk to consumer health [3].

Mechanism of Action and Resistance

Ametoctradin works by inhibiting the cytochrome bc1 complex in the mitochondrial electron transport

chain, disrupting energy production in fungal cells [2]. The diagram below illustrates this process and the

common resistance mechanism for related fungicides.
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Ametoctradin has an unusual binding mode to the cytochrome bc1 complex [4]. While other fungicides

(QoIs, FRAC Code 11) are highly prone to resistance via mutations like G143A, no resistance to

Ametoctradin has been recorded [2]. This makes it a potential candidate for use in mixtures to manage

resistance against other fungicides [5].

How to Proceed with a Full Comparison

The search results lack the experimental data and direct, quantitative comparisons with other fungicides

needed for a complete guide. To build one, you could:

Consult the Fungicide Resistance Action Committee (FRAC): The FRAC website publishes
detailed and updated guidelines on fungicide modes of action and resistance, including structured

comparisons.
Search Scientific Literature: Use academic databases to find research papers that directly compare

the efficacy, field performance, and resistance profiles of Ametoctradin with other fungicides like
other complex III inhibitors (e.g., azoxystrobin, cyazofamid).

Review Regulatory Dossiers: The complete EFSA conclusion dossier or the Draft Assessment
Report (DAR) from the rapporteur Member State (The Netherlands) may contain more detailed

comparative data.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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